MRS2365

• Molecular Formula: C13H16N5Na3O9P2S
• Molecular Weight: 549.28 g/mol
• InChI: InChI=1S/C13H19N5O9P2S.3Na/c1-30-12-16-10(14)6-11(17-12)18(4-15-6)7-5-2-13(5,9(20)8(7)19)3-26-29(24,25)27-28(21,22)23;;;/h4-5,7-9,19-20H,2-3H2,1H3,(H,24,25)(H2,14,16,17)(H2,21,22,23);;;/q;3*+1/p-3/t5-,7?,8+,9+,13+;;;/m1.../s1
• InChIKey: ZYPJOXVKTCEBCA-PVMCGCOJSA-K

MRS2365: Selective P2Y1 Receptor Agonist

MRS2365, also known as (N)-methanocarba-2MeSADP, is a chemically constrained nucleotide analog that functions as a highly potent and selective agonist for the P2Y1 purinergic receptor [1]. The compound is defined by its (N)-methanocarba ring system, which confers enhanced metabolic stability compared to endogenous riboside-based agonists [2]. Unlike the native agonist adenosine diphosphate (ADP), which non-selectively activates both Gq-coupled P2Y1 and Gi-coupled P2Y12 receptors to induce platelet aggregation, MRS2365 is designed for subtype-specific, Gq-biased signaling at the P2Y1 receptor [1].

Workflow

Selective P2Y1 receptor activation for signaling pathway dissection and target validation

Selection Context

Conformationally constrained agonist that avoids P2Y12/P2Y13 cross-reactivity present with ADP or 2-MeSADP

Research Model

Platelet desensitization studies, calcium signaling assays, and cancer cell-model endpoint review

• [1] Bourdon DM, Mahanty SK, Jacobson KA, Boyer JL, Harden TK. (N)-methanocarba-2MeSADP (MRS2365) is a subtype-specific agonist that induces rapid desensitization of the P2Y1 receptor of human platelets. J Thromb Haemost. 2006 Apr;4(4):861-8. View Source
• [2] Liston TE, Hinz S, Müller CE, Holstein DM, Wendling J, Melton RJ, et al. Nucleotide P2Y1 receptor agonists are in vitro and in vivo prodrugs of A1/A3 adenosine receptor agonists: implications for roles of P2Y1 and A1/A3 receptors in physiology and pathology. Purinergic Signal. 2020 Dec;16(4):543-559. View Source

MRS2365 vs. Generic P2Y Agonists

Generic or less-specific nucleotide analogs like ADP and 2-MeSADP activate multiple purinergic receptor subtypes (e.g., P2Y1 and P2Y12), leading to confounding cellular responses and complex downstream signaling [1]. MRS2365 overcomes this limitation by offering unparalleled subtype selectivity for the P2Y1 receptor, enabling the precise dissection of Gq-mediated signaling pathways without concurrent Gi-coupled P2Y12 receptor activation [2]. Furthermore, the (N)-methanocarba modification in MRS2365 provides a critical advantage in metabolic stability, as riboside analogs like 2-MeSADP undergo rapid phosphoester hydrolysis, making them less reliable for sustained in vitro and in vivo studies [3].

!

ADP and 2-MeSADP activate P2Y1, P2Y12, and P2Y13 simultaneously, and their polypharmacology may confound P2Y1-specific interpretation.

!

2-MeSADP selectivity for P2Y1 is limited; its P2Y12 activity may shift assay context and cannot reproduce isolated P2Y1 responses.

!

Riboside nucleotides are rapidly hydrolyzed in biological matrices, and metabolite profiles differ from the methanocarba-constrained MRS2365.

• [1] Bourdon DM, Mahanty SK, Jacobson KA, Boyer JL, Harden TK. (N)-methanocarba-2MeSADP (MRS2365) is a subtype-specific agonist that induces rapid desensitization of the P2Y1 receptor of human platelets. J Thromb Haemost. 2006 Apr;4(4):861-8. View Source
• [2] Bourdon DM, Mahanty SK, Jacobson KA, Boyer JL, Harden TK. (N)-methanocarba-2MeSADP (MRS2365) is a subtype-specific agonist that induces rapid desensitization of the P2Y1 receptor of human platelets. J Thromb Haemost. 2006 Apr;4(4):861-8. View Source
• [3] Liston TE, Hinz S, Müller CE, Holstein DM, Wendling J, Melton RJ, et al. Nucleotide P2Y1 receptor agonists are in vitro and in vivo prodrugs of A1/A3 adenosine receptor agonists: implications for roles of P2Y1 and A1/A3 receptors in physiology and pathology. Purinergic Signal. 2020 Dec;16(4):543-559. View Source

MRS2365: Quantitative Evidence vs. Analogs

P2Y1 Potency vs. 2-MeSADP

MRS2365 is not merely a more potent P2Y1 agonist; it functionally desensitizes the P2Y1 receptor in human platelets to subsequent activation by the endogenous agonist ADP. Preactivation of the P2Y1 receptor with MRS2365 for 2 minutes resulted in a marked loss of capacity of ADP to induce aggregation, as evidenced by a greater than 20-fold rightward shift in the concentration-effect curve of ADP [1].

P2Y1 Potency

Head-to-head

EC₅₀ = 0.4 nM (recombinant human P2Y1)

Reported P2Y1 agonist potency context

~10-fold higher than 2-MeSADP; may support reduced compound consumption per assay

Evidence Dimension	Potency shift (EC50 rightward shift)
Target Compound Data	MRS2365 preactivation for 2 min shifts ADP concentration-effect curve
Comparator Or Baseline	ADP alone (baseline aggregation)
Quantified Difference	>20-fold rightward shift
Conditions	Human platelet aggregation assay

Why This Matters

This demonstrates MRS2365's unique utility for inducing and studying P2Y1 receptor desensitization, a functional property not shared by its comparators.

• [1] Bourdon DM, Mahanty SK, Jacobson KA, Boyer JL, Harden TK. (N)-methanocarba-2MeSADP (MRS2365) is a subtype-specific agonist that induces rapid desensitization of the P2Y1 receptor of human platelets. J Thromb Haemost. 2006 Apr;4(4):861-8. View Source

P2Y1 Selectivity vs. P2Y12 and P2Y13

MRS2365 exhibits profound selectivity for the P2Y1 receptor over other P2Y family members. In direct comparative assays, MRS2365 displays no activity at the P2Y12 receptor and only very low agonist activity at the P2Y13 receptor (at concentrations up to 1 μM) [1]. This is in stark contrast to ADP, the endogenous ligand, which potently activates both P2Y1 and P2Y12 receptors to initiate platelet aggregation [2].

P2Y1 Selectivity

Head-to-head

>10,000-fold selectivity for P2Y1 over P2Y12/P2Y13

Reported P2Y1 selectivity context

No detectable P2Y12 activity ≤1 μM; supports exclusive P2Y1 attribution

Evidence Dimension	Receptor subtype activity
Target Compound Data	No activity at P2Y12; very low activity at P2Y13 up to 1 μM
Comparator Or Baseline	ADP activates both P2Y1 and P2Y12
Quantified Difference	Qualitative difference in selectivity profile
Conditions	Recombinant receptor functional assays

Why This Matters

This selectivity is the primary reason to procure MRS2365 over ADP or 2-MeSADP, as it enables unambiguous interrogation of P2Y1-mediated signaling without confounding P2Y12 effects.

• [1] MRS2365 sodium - Ace Therapeutics Product Page. View Source
• [2] Bourdon DM, Mahanty SK, Jacobson KA, Boyer JL, Harden TK. (N)-methanocarba-2MeSADP (MRS2365) is a subtype-specific agonist that induces rapid desensitization of the P2Y1 receptor of human platelets. J Thromb Haemost. 2006 Apr;4(4):861-8. View Source

P2Y1 Desensitization in Human Platelets

In vivo mouse pharmacokinetic studies confirm that MRS2365 acts as a prodrug, undergoing rapid hydrolysis to the nucleoside metabolite AST-004 (MRS4322) [1]. Critically, this metabolite is itself an adenosine receptor agonist, notably at A3 and A1 receptors, and the in vivo efficacy of MRS2365 in murine models of traumatic brain injury and stroke is attributed to adenosine receptor activation by AST-004, rather than direct P2Y1 receptor activation [2].

Platelet Desensitization

Head-to-head

>20-fold rightward shift in ADP aggregation curve; desensitization EC₅₀ = 34 nM

Reported desensitization endpoint context

Unique functional capability; requires pure P2Y1 activation not achievable with ADP/2-MeSADP

Evidence Dimension	In vivo mechanism of action
Target Compound Data	Rapidly hydrolyzed to AST-004, an A1/A3 adenosine receptor agonist
Comparator Or Baseline	2-methylthio-ADP (also a prodrug for AR agonists)
Quantified Difference	Qualitative difference in active metabolite profile
Conditions	Mouse in vivo pharmacokinetic and efficacy studies

Why This Matters

This necessitates a paradigm shift in experimental design; researchers attributing in vivo effects solely to P2Y1 agonism with MRS2365 must control for potential adenosine receptor-mediated outcomes, a factor that critically differentiates its use from simpler in vitro applications.

• [1] Liston TE, Hinz S, Müller CE, Holstein DM, Wendling J, Melton RJ, et al. Nucleotide P2Y1 receptor agonists are in vitro and in vivo prodrugs of A1/A3 adenosine receptor agonists: implications for roles of P2Y1 and A1/A3 receptors in physiology and pathology. Purinergic Signal. 2020 Dec;16(4):543-559. View Source
• [2] Liston TE, Hinz S, Müller CE, Holstein DM, Wendling J, Melton RJ, et al. Nucleotide P2Y1 receptor agonists are in vitro and in vivo prodrugs of A1/A3 adenosine receptor agonists: implications for roles of P2Y1 and A1/A3 receptors in physiology and pathology. Purinergic Signal. 2020 Dec;16(4):543-559. View Source

MRS2365 Validated Applications

Platelet P2Y1 Desensitization & Thrombosis Mechanisms

For researchers studying the isolated Gq signaling pathway in platelets, MRS2365 is the definitive tool. Its selectivity for the P2Y1 receptor over the P2Y12 receptor [1] allows for the unambiguous study of P2Y1-mediated shape change, calcium mobilization, and downstream signaling events without the confounding activation of the Gi-coupled P2Y12 receptor that occurs with ADP [2].

P2Y1 Calcium Signaling and Gene Expression

MRS2365 is uniquely suited for studies of GPCR desensitization and trafficking. Its ability to induce a rapid and profound desensitization of the P2Y1 receptor, as demonstrated by a >20-fold rightward shift in ADP's concentration-effect curve [3], makes it an essential pharmacological tool for probing the molecular mechanisms of P2Y1 receptor regulation.

MRS2365/MRS2500 Pharmacological Validation

MRS2365 is employed in murine models of traumatic brain injury and stroke. However, given its established role as a prodrug for the adenosine receptor agonist AST-004 [4], any in vivo study using MRS2365 must incorporate appropriate controls (e.g., adenosine receptor antagonists, P2Y1 knockout models) to rigorously attribute observed phenotypic effects to P2Y1 activation versus adenosine receptor signaling.

Application

Selection Property

Validation Focus

Platelet P2Y1 desensitization studies

P2Y1-exclusive agonism without P2Y12 engagement

ADP aggregation curve shift endpoint

P2Y1 calcium signaling research

Subtype selectivity over ADP/2-MeSADP

MRS2179-reversible Ca²⁺ mobilization

Pharmacological target validation

Competitive antagonism by MRS2500

Surmountable antagonism in signaling assays

In vivo prodrug metabolism studies

Metabolite AST-004 exposure and adenosine receptor activity

Metabolite AUC comparison, target engagement review

• [1] Bourdon DM, Mahanty SK, Jacobson KA, Boyer JL, Harden TK. (N)-methanocarba-2MeSADP (MRS2365) is a subtype-specific agonist that induces rapid desensitization of the P2Y1 receptor of human platelets. J Thromb Haemost. 2006 Apr;4(4):861-8. View Source
• [2] MRS2365 sodium - Ace Therapeutics Product Page. View Source
• [3] Bourdon DM, Mahanty SK, Jacobson KA, Boyer JL, Harden TK. (N)-methanocarba-2MeSADP (MRS2365) is a subtype-specific agonist that induces rapid desensitization of the P2Y1 receptor of human platelets. J Thromb Haemost. 2006 Apr;4(4):861-8. View Source
• [4] Liston TE, Hinz S, Müller CE, Holstein DM, Wendling J, Melton RJ, et al. Nucleotide P2Y1 receptor agonists are in vitro and in vivo prodrugs of A1/A3 adenosine receptor agonists: implications for roles of P2Y1 and A1/A3 receptors in physiology and pathology. Purinergic Signal. 2020 Dec;16(4):543-559. View Source